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Compound of Interest

2-Chlorophenyl!
Compound Name:
phosphorodichloridate

Cat. No.: B077605

Essential Safety and Handling Guide for 2-
Chlorophenyl Phosphorodichloridate

This guide provides critical safety, handling, and disposal information for laboratory personnel
working with 2-Chlorophenyl phosphorodichloridate. Adherence to these procedures is
essential to ensure a safe working environment and to minimize risks to researchers and
scientists.

Chemical Identifier: 2-Chlorophenyl phosphorodichloridate Synonyms: 2-Chlorophenyl
dichlorophosphate, O-Chlorophenyl dichlorophosphate[1][2] CAS Number: 15074-54-1[2]

Hazard Identification and Immediate Precautions

2-Chlorophenyl phosphorodichloridate is a corrosive liquid that causes severe skin burns
and eye damage.[1][2][3][4] It reacts violently with water and is moisture-sensitive, liberating

toxic gas upon contact.[1][2] It is imperative to handle this chemical with extreme caution in a
controlled laboratory environment.

Signal Word: Danger[1][2][3]
Primary Hazards:

o Causes severe skin burns and eye damage.[1][2][3][4]
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Reacts violently with water.[2]

Contact with water liberates toxic gas.[1][2][5]

Moisture and air sensitive.[2][5]

May be corrosive to metals.[3][4]

Physical and Chemical Properties

A summary of the key quantitative data for 2-Chlorophenyl phosphorodichloridate is

provided in the table below.

Property Value Source(s)
Molecular Formula C6H4CI302P [2]
Molecular Weight 245.43 g/mol [2]
Appearance Colorl.ess' to light yellow/orange 2]

clear liquid
Odor Slight chlorine [2][5]
Density 1.491 g/mL at 25 °C
Boiling Point 135-137 °C at 12 mmHg
Flash Point 105 °C (221.0 °F) - closed cup
Refractive Index n20/D 1.538

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Chlorophenyl

phosphorodichloridate.
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PPE Category

Specification

Source(s)

Eye and Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield

is also recommended.

Skin Protection

Wear appropriate protective
gloves (e.g., Nitrile rubber) and
clothing to prevent skin
exposure. A lab coat or
chemical-resistant suit is
required. Inspect gloves before

use.

[1161[7]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced. A
full-face respirator may be
necessary. A type ABEK
(EN14387) respirator filter is
recommended.

Operational Plan: Safe Handling Protocol

This step-by-step protocol outlines the safe handling of 2-Chlorophenyl

phosphorodichloridate in a laboratory setting.

4.1. Preparation
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o Work Area: Conduct all work in a well-ventilated area, preferably within a chemical fume
hood.[1][6][8] Ensure that an eyewash station and safety shower are in close proximity and
are readily accessible.[1][2]

 Inert Atmosphere: Due to its moisture sensitivity, handle the chemical under an inert
atmosphere (e.g., nitrogen or argon).[1][2][5]

o Material Compatibility: Use equipment and containers that are resistant to corrosive
materials. Avoid contact with strong oxidizing agents, strong bases, and alcohols.[1][2][5]

o PPE: Don all required personal protective equipment as specified in the table above before
handling the chemical.[4][9]

4.2. Handling and Use
» Dispensing: Use a closed system for transferring the liquid to minimize exposure.[1][2]

e Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1]
[2] Do not breathe mist, vapors, or spray.[1][2]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5][6]
Store in a corrosives area and keep refrigerated.[2][5]

4.3. Emergency Procedures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[2][5] Seek immediate medical attention.[2][5]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes.[2][5] Seek immediate medical attention.[2][5]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[2][5] Seek
immediate medical attention.[2][5]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting.[2][4] Never give anything by
mouth to an unconscious person.[2][5] Call a physician immediately.[2][5] If possible, drink
milk afterwards.[2][5]
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o Spills: Soak up with inert absorbent material (e.g., sand, silica gel, acid binder).[1][5] Collect
in suitable, closed containers for disposal.[1][5] Wear a self-contained breathing apparatus
and a protective suit during cleanup.[1][5]

Disposal Plan

Proper disposal of 2-Chlorophenyl phosphorodichloridate and its containers is crucial to
prevent environmental contamination and ensure safety.

» Waste Collection: Collect waste material in its original container or a suitable, labeled, and
closed container.[6] Do not mix with other waste.

o Disposal Method: Entrust the disposal to a licensed waste disposal company.[3] Chemical
waste generators must consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[1]

o Container Disposal: Handle uncleaned containers as you would the product itself. Before
disposing of the used container, remove the contents completely.[3]

» Environmental Precautions: Do not flush into surface water or a sanitary sewer system.[1]
Do not allow the material to contaminate the ground water system.[1]

Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for the safe handling of 2-
Chlorophenyl phosphorodichloridate.
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Caption: Workflow for the safe handling and disposal of 2-Chlorophenyl
phosphorodichloridate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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